![molecular formula C16H11Br2N B2545604 6,8-Dibromo-2-(4-methylphenyl)quinoline CAS No. 860789-73-7](/img/structure/B2545604.png)
6,8-Dibromo-2-(4-methylphenyl)quinoline
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Description
The compound "6,8-Dibromo-2-(4-methylphenyl)quinoline" is a derivative of quinoline, which is a heterocyclic aromatic organic compound. Quinoline derivatives are known for their diverse biological activities and applications in various fields such as pharmaceuticals, agrochemicals, and materials science. Although the provided papers do not directly discuss "this compound," they do provide insights into the synthesis, properties, and applications of related quinoline compounds.
Synthesis Analysis
The synthesis of quinoline derivatives can be achieved through various methods. One such method is the Sonogashira cross-coupling reaction, which is reported in the synthesis of a new series of 2-aryl-6-(phenylethynyl)-4-(trifluoromethyl) quinolines. This reaction utilizes 6-bromoquinolines and phenylacetylene as precursors and yields products in 42–88% yield . Another synthesis approach is a novel one-pot pseudo four-component reaction, which allows for the regioselective construction of functionalized quinoline derivatives. This method is efficient, tolerates different substituents, and provides excellent reaction yield and purity .
Molecular Structure Analysis
The molecular structure of quinoline derivatives can be characterized using various experimental methods and quantum chemical calculations. For instance, the structural analysis of 6,7-dichloro-2-methyl-5,8-quinolinedione was performed using X-ray diffraction and IR spectrum analysis, supplemented by density functional theory (DFT) calculations. The molecular electrostatic potential (MEP) and molecular orbital analyses (HOMO, LUMO) were also used to characterize the molecule's structure .
Chemical Reactions Analysis
Quinoline derivatives can undergo various chemical reactions, which are essential for their applications. The Pictet-Spengler-type reactions are an example, which have been used for the enantioselective synthesis of dihydroindolo[1,2-a]quinoxalines. This method demonstrates the potential of quinoline derivatives to participate in reactions that yield biologically active compounds with high yields and excellent enantioselectivities .
Physical and Chemical Properties Analysis
The physical and chemical properties of quinoline derivatives, such as their liquid crystal (LCs) properties, can be evaluated using thermal data and mesophase texture. For example, one of the synthesized quinoline derivatives displayed a monotropic nematic mesophase with a very narrow liquid crystal window, indicating that the molecular length and torsional angles significantly influence these properties .
Scientific Research Applications
Nonlinear Optical (NLO) Properties
Quinoline derivatives have been synthesized and explored for their nonlinear optical (NLO) properties, highlighting their potential in technology-related applications. The study involved the synthesis of novel arylated quinolines through Pd catalyzed Suzuki–Miyaura cross-coupling reactions. These compounds demonstrated significant NLO properties, suggesting their suitability for use in optical technologies (Khalid et al., 2019).
Anticancer Activity
Quinoline-based compounds exhibit a broad spectrum of biological activities, including effective anticancer properties. These compounds interfere with several cellular mechanisms, such as tyrosine kinases inhibition, proteasome inhibition, tubulin polymerization, and DNA repair, making them promising candidates for cancer drug development (Solomon & Lee, 2011).
Catalysis in Organic Synthesis
Quinolines have been utilized as substrates in catalytic reactions for the synthesis of biologically active tetrahydroquinolines, showcasing their role in the synthesis of pharmaceutical ingredients. The study presents an efficient and enantioselective methodology for hydrogenating quinoline derivatives using chiral cationic ruthenium catalysts (Wang et al., 2011).
Photophysical and Biomolecular Binding Properties
The synthesis of 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines and their photophysical properties have been reported, showing significant interactions with ct-DNA due to π-stacking and/or hydrogen-bonding interactions. This work emphasizes the potential of quinoline derivatives in the development of novel photophysical probes and biomolecular interaction studies (Bonacorso et al., 2018).
Organic Light-Emitting Diodes (OLEDs)
The study of quinoline derivatives as emitting materials in organic light-emitting diodes (OLEDs) demonstrates their utility in the development of bright blue light-emitting devices. This research highlights the influence of different substituents on the electroluminescence, turn-on voltage, and external quantum efficiency, providing insights into the design of efficient OLED materials (T., Balasubramaniam, Danel, & Jarosz, 2001).
Corrosion Inhibition
Quinoline derivatives have been evaluated as green corrosion inhibitors for mild steel in acidic media, showcasing their effectiveness in reducing corrosion. The highest inhibition efficiency was observed for certain quinoline derivatives, indicating their potential in industrial applications to protect metal surfaces (Singh, Srivastava, & Quraishi, 2016).
properties
IUPAC Name |
6,8-dibromo-2-(4-methylphenyl)quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11Br2N/c1-10-2-4-11(5-3-10)15-7-6-12-8-13(17)9-14(18)16(12)19-15/h2-9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDFDTFOOTNLCMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3C=C2)Br)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11Br2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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